Cas no 1047981-20-3 (2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid)

• Product Name: 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid
• CAS No: 1047981-20-3
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 5471409
• PubChem ID: 16800081
• Update Time: 2025-06-26

2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1047981-20-3
• 2-(BENZYLAMINO)-3-[(3-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}PHENYL)CARBAMOYL]PROPANOIC ACID
• 4-((3-(3-allylthioureido)phenyl)amino)-2-(benzylamino)-4-oxobutanoic acid
• AKOS005143398
• 2-(benzylamino)-4-oxo-4-[3-(prop-2-enylcarbamothioylamino)anilino]butanoic acid
• F2721-0660
• 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid

• Inchi： 1S/C21H24N4O3S/c1-2-11-22-21(29)25-17-10-6-9-16(12-17)24-19(26)13-18(20(27)28)23-14-15-7-4-3-5-8-15/h2-10,12,18,23H,1,11,13-14H2,(H,24,26)(H,27,28)(H2,22,25,29)
• InChI Key： YOEMNRUTKZHMNK-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NC1=CC=CC(=C1)NC(CC(C(=O)O)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 135Ų

Additional information on 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid

Latest Research Insights on 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid (CAS: 1047981-20-3)

The compound 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid (CAS: 1047981-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of key enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of both carbamothioyl and propanoic acid moieties in its structure suggests a dual functionality, enabling interactions with diverse biological targets. Advanced computational modeling and X-ray crystallography have provided detailed insights into its binding modes, revealing high affinity for specific protein pockets.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting potent inhibitory effects against several disease-relevant enzymes. Notably, its efficacy in reducing tumor growth in xenograft models has positioned it as a candidate for further preclinical development. However, challenges related to bioavailability and metabolic stability remain to be addressed in future studies.

The synthesis of 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid has been optimized to achieve higher yields and purity, as reported in recent patents. Key steps include the selective functionalization of the phenyl ring and the controlled introduction of the carbamothioyl group, ensuring reproducibility for large-scale production.

Ongoing research is exploring the compound's potential in combination therapies, leveraging its synergistic effects with established drugs. Preliminary data suggest enhanced therapeutic outcomes when used alongside checkpoint inhibitors in immuno-oncology applications. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, 2-(benzylamino)-3-[(3-{[(prop-2-en-1-yl)carbamothioyl]amino}phenyl)carbamoyl]propanoic acid represents a promising scaffold for drug development. Future directions include structural optimization to improve pharmacokinetic properties and expanded mechanistic studies to elucidate its full therapeutic potential. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical trials.